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Compound of Interest

Compound Name: 2,4-Dichlorobenzamide

Cat. No.: B1293658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

analytical methodologies for 2,4-Dichlorobenzamide. The information is intended to support

research and development activities by providing key data and procedural insights.

Physicochemical and Toxicological Properties
2,4-Dichlorobenzamide is a disubstituted benzamide with the chemical formula C₇H₅Cl₂NO. It

is important to distinguish it from its isomers, such as 2,6-dichlorobenzamide, as their

properties can differ significantly. The available data for 2,4-Dichlorobenzamide has been

compiled and is presented below.

Table 1: Physicochemical Properties of 2,4-Dichlorobenzamide
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Property Value Source(s)

CAS Number 2447-79-2 [1][2]

Molecular Formula C₇H₅Cl₂NO [1][2]

Molecular Weight 190.02 g/mol [2][3]

Physical State Solid [4]

Melting Point Data unavailable

Boiling Point 82°C at 6.8 mmHg [5]

Solubility Data unavailable

Note on Physical Properties: There are conflicting reports regarding the melting point of 2,4-
Dichlorobenzamide. While one source indicates a melting point of -63°C, which would

suggest it is a liquid at room temperature, other sources describe it as a solid.[4][5] Further

experimental verification is required to resolve this discrepancy. Solubility data in water and

common organic solvents are not readily available in the reviewed literature.

Table 2: Toxicological and Safety Information for 2,4-Dichlorobenzamide

Hazard Statement GHS Classification Source(s)

Causes skin irritation Warning [3]

Causes serious eye irritation Warning [3]

May cause respiratory irritation Warning [3]

Synthesis of 2,4-Dichlorobenzamide
The primary route for the synthesis of 2,4-Dichlorobenzamide is through the amidation of 2,4-

dichlorobenzoyl chloride. This precursor can be synthesized from 2,4-dichlorotoluene.

Experimental Protocol: Synthesis of 2,4-
Dichlorobenzamide from 2,4-Dichlorobenzoyl Chloride
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This protocol describes a general procedure for the amidation of an acyl chloride.

Materials:

2,4-Dichlorobenzoyl chloride

Ammonia (aqueous solution or gas)

Anhydrous aprotic solvent (e.g., diethyl ether, dichloromethane)

Water

Brine

Procedure:

Dissolve 2,4-dichlorobenzoyl chloride in an anhydrous aprotic solvent in a reaction vessel

equipped with a stirrer and cooled in an ice bath.

Slowly add an excess of a concentrated aqueous solution of ammonia, or bubble ammonia

gas through the solution, while maintaining the temperature at 0-5 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 1-2 hours.

Monitor the reaction progress using a suitable technique (e.g., Thin Layer Chromatography).

Upon completion, add water to the reaction mixture to dissolve the ammonium chloride

byproduct.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium

sulfate).
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Filter off the drying agent and remove the solvent from the filtrate under reduced pressure to

yield crude 2,4-Dichlorobenzamide.

The crude product can be purified by recrystallization from a suitable solvent.

Synthesis Workflow for 2,4-Dichlorobenzamide

Step 1: Preparation of 2,4-Dichlorobenzoyl Chloride

Step 2: Amidation

2,4-Dichlorotoluene

Reaction & Distillation

Chlorinating Agent (e.g., SOCl2)

2,4-Dichlorobenzoyl Chloride

2,4-Dichlorobenzoyl Chloride

Reaction in Aprotic Solvent

Ammonia

Workup & Purification

2,4-Dichlorobenzamide
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Click to download full resolution via product page

Caption: Synthesis workflow for 2,4-Dichlorobenzamide.

Analytical Methodology
The quantitative analysis of 2,4-Dichlorobenzamide in various matrices can be achieved using

chromatographic techniques, most notably Gas Chromatography-Mass Spectrometry (GC-MS).

The following protocol is adapted from established methods for the analysis of the isomeric 2,6-

dichlorobenzamide and is expected to be applicable with appropriate optimization.

Experimental Protocol: Determination of 2,4-
Dichlorobenzamide by GC-MS
1. Sample Preparation (Solid-Phase Extraction for Water Samples):

Sample Collection: Collect water samples in clean glass containers.

pH Adjustment: Acidify the water sample to a pH between 2 and 3 using a suitable acid (e.g.,

hydrochloric acid).

SPE Cartridge Conditioning: Condition a C18 solid-phase extraction (SPE) cartridge by

sequentially passing methanol and then acidified deionized water through it.

Sample Loading: Pass the acidified water sample through the conditioned SPE cartridge at a

controlled flow rate.

Washing: Wash the cartridge with acidified deionized water to remove any interfering

substances.

Elution: Elute the retained 2,4-Dichlorobenzamide from the cartridge using a suitable

organic solvent such as ethyl acetate or methanol.

Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and

reconstitute the residue in a known small volume of a solvent compatible with the GC-MS

system.

2. GC-MS Analysis:
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Gas Chromatograph: An Agilent 6890 GC or equivalent system.

Column: A DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or a similar non-polar

capillary column.

Injector Temperature: 250°C.

Oven Temperature Program:

Initial temperature: 70°C, hold for 2 minutes.

Ramp: Increase to 280°C at a rate of 10°C/min.

Final hold: Hold at 280°C for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer: An Agilent 5973 MSD or equivalent.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Data Acquisition: Scan mode or Selected Ion Monitoring (SIM) for higher sensitivity and

selectivity, monitoring for characteristic ions of 2,4-Dichlorobenzamide.
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Analytical Workflow for 2,4-Dichlorobenzamide

Sample Preparation

Analysis

Water Sample Collection

Acidification (pH 2-3)
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Elution
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Data Processing & Quantification
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Caption: Analytical workflow for 2,4-Dichlorobenzamide.

Biological Activity and Signaling Pathways
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Currently, there is no significant information available in the scientific literature regarding

specific biological activities or signaling pathway interactions for 2,4-Dichlorobenzamide. Its

primary role appears to be as a chemical intermediate in organic synthesis. The majority of

biological studies in this chemical family have focused on the herbicide 2,4-

Dichlorophenoxyacetic acid (2,4-D) or the herbicide metabolite 2,6-Dichlorobenzamide, which

are structurally and functionally distinct from 2,4-Dichlorobenzamide. Researchers

investigating the biological effects of this compound would be exploring a novel area of study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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